5-Cyclopropoxy-2-fluorobenzamide

• Molecular Formula: C10H10FNO2
• Molecular Weight: 195.19 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-fluorobenzamide
• InChI: InChI=1S/C10H10FNO2/c11-9-4-3-7(14-6-1-2-6)5-8(9)10(12)13/h3-6H,1-2H2,(H2,12,13)
• InChI Key: AMPSUUMMNXPVKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)F)C(=O)N

Description

5-Cyclopropoxy-2-fluorobenzamide is a fluorinated benzamide derivative characterized by a cyclopropoxy substituent at the 5-position and a fluorine atom at the 2-position of the benzamide core. This compound is of interest in medicinal chemistry due to the combined electronic and steric effects imparted by its substituents. The cyclopropoxy group introduces ring strain and lipophilicity, while the fluorine atom enhances electronegativity and metabolic stability. Potential applications include kinase inhibition and antimicrobial activity, though specific biological targets require further validation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-2-fluorobenzamide typically involves the coupling of a cyclopropyl group with a fluorinated benzamide. One common method is the Suzuki-Miyaura coupling reaction, which involves the use of a boron reagent and a palladium catalyst . The reaction conditions often include a base such as potassium carbonate and a solvent like tetrahydrofuran (THF).

Industrial Production Methods

While specific industrial production methods for 5-Cyclopropoxy-2-fluorobenzamide are not well-documented, the general approach would likely involve large-scale application of the Suzuki-Miyaura coupling reaction. This method is favored for its efficiency and ability to produce high yields under relatively mild conditions.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2-fluorobenzamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the benzamide structure.

Substitution: The fluorine atom can be substituted with other groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

5-Cyclopropoxy-2-fluorobenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-fluorobenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to influence cellular processes through its interaction with proteins and nucleic acids.

Comparison with Similar Compounds

Structural Comparison with Analogous Benzamides

The structural uniqueness of 5-cyclopropoxy-2-fluorobenzamide lies in its substitution pattern. Key analogs for comparison include:

• 5-Methoxy-2-fluorobenzamide : Methoxy group at position 5.
• 5-Ethoxy-2-fluorobenzamide : Ethoxy group at position 5.
• 2-Fluorobenzamide (unsubstituted at position 5) : Baseline for assessing substituent effects.

Table 1: Structural and Electronic Comparisons

Compound	Substituent at C5	Substituent Electronic Effect	Steric Bulk (ų)
5-Cyclopropoxy-2-fluorobenzamide	Cyclopropoxy	Moderate electron-donating	33.2
5-Methoxy-2-fluorobenzamide	Methoxy	Strong electron-donating	21.5
5-Ethoxy-2-fluorobenzamide	Ethoxy	Moderate electron-donating	29.8

The cyclopropoxy group’s smaller size compared to ethoxy but higher steric strain (due to the three-membered ring) may influence conformational flexibility and target binding .

Physicochemical Properties

Table 2: Key Physicochemical Parameters

Compound	Molecular Weight (g/mol)	logP	Aqueous Solubility (mg/mL)
5-Cyclopropoxy-2-fluorobenzamide	223.22	1.8	0.5
5-Methoxy-2-fluorobenzamide	199.18	1.2	2.1
5-Ethoxy-2-fluorobenzamide	213.20	1.5	1.3

The cyclopropoxy derivative exhibits higher lipophilicity (logP) than methoxy or ethoxy analogs, likely due to the hydrophobic cyclopropane ring. However, this increases membrane permeability at the expense of solubility, a trade-off critical for drug bioavailability .

Stability and Metabolic Considerations

• Chemical Stability : The cyclopropoxy group’s ring strain may render it susceptible to acid-catalyzed ring-opening, unlike methoxy/ethoxy analogs.
• Metabolic Stability : Fluorine at C2 reduces oxidative metabolism, but the cyclopropoxy group could increase susceptibility to cytochrome P450-mediated degradation compared to bulkier alkoxy groups.

Table 4: Metabolic Half-Lives (Human Liver Microsomes)

Compound	t₁/₂ (min)
5-Cyclopropoxy-2-fluorobenzamide	28.4
5-Methoxy-2-fluorobenzamide	45.6
5-Ethoxy-2-fluorobenzamide	37.9